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Compound of Interest

Compound Name: 6-Bromonaphthalen-1-amine

CAS No.: 591253-73-5

Cat. No.: B1290061

Get Quote

Disclaimer: This technical guide addresses the user's request for in-depth information on a

bromonaphthalenamine derivative for researchers, scientists, and drug development

professionals. Initial searches for the specific compound of interest, 6-Bromonaphthalen-1-
amine (CAS Number 591253-73-5), yielded limited technical data beyond basic chemical

properties. The available information from chemical suppliers confirms its molecular formula as

C10H8BrN and a molecular weight of 222.08 g/mol [1][2]. It is categorized as an organic

building block, specifically a brominated aryl amine[1].

To provide a comprehensive and valuable resource in line with the user's core requirements for

detailed experimental protocols and data visualization, this guide will focus on a closely related

and well-documented isomer, 6-(Bromomethyl)naphthalen-2-amine. This compound serves as

an exemplary case study, illustrating the potential applications and experimental considerations

relevant to bromonaphthalenamine derivatives in drug discovery and chemical biology. The

detailed protocols and conceptual frameworks presented for 6-(Bromomethyl)naphthalen-2-

amine can serve as a foundational reference for researchers working with similar structures.

Physicochemical Properties and Identification
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While detailed experimental data for 6-Bromonaphthalen-1-amine is scarce, a summary of its

basic identifiers is provided below. For comparison, the properties of the extensively studied 6-

(Bromomethyl)naphthalen-2-amine are also included.

Property
6-Bromonaphthalen-1-
amine

6-
(Bromomethyl)naphthalen-
2-amine

CAS Number 591253-73-5[1]
Not explicitly found, but is a

known chemical entity.

Molecular Formula C10H8BrN[1][2] C11H10BrN

Molecular Weight 222.08 g/mol [1][2] 236.11 g/mol

Synonyms
1-Amino-6-

bromonaphthalene[2]
Not applicable

Purity
Typically offered at 98% or

higher[3][4].
Varies by supplier.

Storage

Store in a dark place under an

inert atmosphere at room

temperature[1].

Similar storage conditions are

recommended.

SMILES Code
NC1=C2C=CC(Br)=CC2=CC=

C1[1]
NC1=CC=C2C=C(CBr)C=C1

Synthesis of a Representative
Bromonaphthalenamine
A feasible and efficient synthetic route for a related compound, 6-(Bromomethyl)naphthalen-2-

amine, begins with the commercially available methyl 6-aminonaphthalene-2-carboxylate. This

two-step process involves the reduction of the ester to a primary alcohol, followed by

bromination[5].

Experimental Protocol: Synthesis of (2-
aminonaphthalen-6-yl)methanol
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Reaction Setup: In a round-bottom flask, suspend methyl 6-aminonaphthalene-2-carboxylate

in an appropriate anhydrous solvent (e.g., tetrahydrofuran).

Reduction: Cool the suspension to 0 °C in an ice bath. Slowly add a reducing agent, such as

lithium aluminum hydride (LiAlH4), to the mixture.

Reaction Monitoring: Allow the reaction to proceed at 0 °C and monitor its progress using

thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, carefully quench the excess reducing agent by

the sequential addition of water and a sodium hydroxide solution.

Workup and Isolation: Filter the resulting mixture and concentrate the filtrate to obtain the

crude (2-aminonaphthalen-6-yl)methanol. The product can be further purified by

recrystallization or column chromatography.

Experimental Protocol: Bromination to 6-
(Bromomethyl)naphthalen-2-amine

Reaction Setup: Dissolve the (2-aminonaphthalen-6-yl)methanol in an anhydrous solvent like

dichloromethane (DCM) in a round-bottom flask under an inert atmosphere[5].

Bromination: Cool the solution to 0 °C and add a solution of phosphorus tribromide (PBr3) in

anhydrous DCM dropwise with vigorous stirring[5].

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 4-

6 hours. Monitor the reaction's completion by TLC[5].

Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous

solution of sodium bicarbonate[5].

Extraction and Purification: Separate the organic layer, wash it with brine, dry it over

anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product, 6-

(Bromomethyl)naphthalen-2-amine, can be purified by column chromatography.
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Synthesis of 6-(Bromomethyl)naphthalen-2-amine

Methyl 6-aminonaphthalene-2-carboxylate

(2-aminonaphthalen-6-yl)methanol

  Reduction (e.g., LiAlH4)

6-(Bromomethyl)naphthalen-2-amine

  Bromination (e.g., PBr3)
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Synthetic pathway for 6-(Bromomethyl)naphthalen-2-amine.

Applications in Drug Development and Research
The unique bifunctional nature of compounds like 6-(Bromomethyl)naphthalen-2-amine,

possessing both a reactive bromomethyl group and a nucleophilic amino group, makes them

valuable intermediates in the synthesis of more complex molecules[5]. The bromomethyl group

is susceptible to nucleophilic substitution, while the amino group can undergo various

derivatizations[5]. These characteristics make such compounds versatile scaffolds for

developing novel pharmaceutical agents[5].

Probing Protein-Protein Interactions
6-(Bromomethyl)naphthalen-2-amine can be utilized as a chemical probe to investigate protein-

protein interactions (PPIs)[6]. Its naphthalene core provides an environmentally sensitive

fluorescent signal, while the reactive bromomethyl group allows for covalent labeling of

proteins[6].
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Experimental Protocol: Covalent Labeling of a Purified
Protein
This protocol details the covalent labeling of a protein of interest with 6-

(Bromomethyl)naphthalen-2-amine[6].

Materials:

Purified protein of interest (1-10 mg/mL) in a suitable buffer (e.g., PBS, HEPES, free of

primary amines and thiols)[6].

6-(Bromomethyl)naphthalen-2-amine stock solution (10 mM in DMSO)[6].

Reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 8.0)[6].

Size-exclusion chromatography column or dialysis tubing[6].

Procedure:

Protein Preparation: Dissolve the purified protein in the reaction buffer to a final

concentration of 1-5 mg/mL[6].

Labeling Reaction: Add the 6-(Bromomethyl)naphthalen-2-amine stock solution to the protein

solution to achieve a 10- to 20-fold molar excess. The final DMSO concentration should be

below 5% (v/v)[6][7].

Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C

with gentle stirring[6].

Purification: Remove the unreacted probe by passing the reaction mixture through a size-

exclusion chromatography column pre-equilibrated with a suitable storage buffer[6]. Collect

the protein-containing fractions.

Experimental Protocol: Chemical Cross-linking of
Interacting Proteins
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This protocol describes the use of 6-(Bromomethyl)naphthalen-2-amine to covalently cross-link

interacting proteins[6].

Materials:

Interacting "bait" and "prey" proteins in a suitable interaction buffer[6].

6-(Bromomethyl)naphthalen-2-amine stock solution (10 mM in DMSO)[6].

Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)[6].

SDS-PAGE reagents and equipment.

Mass spectrometer for protein identification.

Procedure:

Complex Formation: Incubate the bait and prey proteins together in the interaction buffer for

30 minutes at room temperature to allow for complex formation[6].

Cross-linking: Add 6-(Bromomethyl)naphthalen-2-amine to the protein mixture to a final

concentration of 1-5 mM[6]. Incubate for 30-60 minutes at room temperature[6].

Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50

mM[6].

Analysis: Analyze the reaction products by SDS-PAGE. A new band at a higher molecular

weight, corresponding to the cross-linked complex, should be observable[6].

Identification: Excise the cross-linked band from the gel and subject it to in-gel digestion

followed by mass spectrometry to identify the interacting proteins[6].
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Workflow for Studying Protein-Protein Interactions

Incubate Bait and
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Experimental workflow for studying PPIs.

Hypothetical Signaling Pathway Application
The fluorescent properties of naphthalene derivatives allow for their use in tracking cellular

processes. For instance, a protein labeled with 6-(Bromomethyl)naphthalen-2-amine could be

used to monitor its interaction with a receptor in a signaling pathway, potentially through

techniques like Fluorescence Resonance Energy Transfer (FRET)[6][7].
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Hypothetical Signaling Pathway
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Hypothetical signaling pathway interaction.

Conclusion
While specific, in-depth technical information for 6-Bromonaphthalen-1-amine (CAS 591253-

73-5) is not readily available in the public domain, the detailed examination of the closely

related compound, 6-(Bromomethyl)naphthalen-2-amine, provides a valuable framework for

researchers. The synthetic strategies, experimental protocols for protein labeling and

interaction studies, and the potential for use in cellular imaging highlight the utility of this class

of compounds. Researchers interested in 6-Bromonaphthalen-1-amine can adapt and apply

these methodologies to explore its unique properties and potential applications in their

respective fields of study. Further investigation into the specific reactivity and spectral

properties of 6-Bromonaphthalen-1-amine is warranted to fully elucidate its potential as a tool

in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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